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Abstract

This application note provides a detailed protocol for the determination of acetic acid

(CH₃COOH) concentration in commercially available vinegar samples using a classic acid-base

titration method. The protocol employs a standardized solution of sodium hydroxide (NaOH) as

the titrant and phenolphthalein as the indicator. This method is a fundamental analytical

technique widely used in quality control for food products and in various research settings. The

described procedure is accurate, reliable, and can be readily implemented in a standard

laboratory environment.

Introduction

Vinegar is a dilute aqueous solution of acetic acid, produced by the fermentation of ethanol.[1]

[2] The concentration of acetic acid in vinegar typically ranges from 4% to 8% by volume for

table vinegar, but can be significantly higher for other varieties like pickling vinegar.[1][3]

Titration is a quantitative chemical analysis method used to determine the unknown

concentration of an identified analyte.[1] In this application, the concentration of acetic acid in a

vinegar sample is determined by titrating it with a strong base, sodium hydroxide, of a known

concentration. The reaction is a neutralization reaction where acetic acid reacts with sodium

hydroxide in a 1:1 stoichiometric ratio to produce sodium acetate and water. The balanced

chemical equation for this reaction is:

CH₃COOH(aq) + NaOH(aq) → CH₃COONa(aq) + H₂O(l)
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The equivalence point of the titration, where the moles of NaOH added are equal to the initial

moles of CH₃COOH, is visualized using the pH indicator phenolphthalein. Phenolphthalein is

colorless in acidic solutions and turns pink in basic solutions, with the color change occurring

around pH 8.2-10. This makes it a suitable indicator for the titration of a weak acid (acetic acid)

with a strong base (sodium hydroxide), as the pH at the equivalence point will be slightly basic.

Experimental Protocol
1. Materials and Reagents

Reagent/Material Specification Supplier Catalog No.

Sodium Hydroxide

(NaOH)

0.1 M Standardized

Solution
[Supplier Name] [Catalog Number]

Phenolphthalein

Indicator
1% (w/v) in Ethanol [Supplier Name] [Catalog Number]

Vinegar Sample
Commercial White

Vinegar
N/A N/A

Deionized Water High-Purity N/A N/A

50 mL Burette Class A [Supplier Name] [Catalog Number]

10 mL Volumetric

Pipette
Class A [Supplier Name] [Catalog Number]

250 mL Erlenmeyer

Flasks
[Supplier Name] [Catalog Number]

Pipette Bulb [Supplier Name] [Catalog Number]

Funnel [Supplier Name] [Catalog Number]

Ring Stand and

Burette Clamp
[Supplier Name] [Catalog Number]

2. Preparation of Solutions
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0.1 M Sodium Hydroxide Solution: A standardized 0.1 M NaOH solution is required for this

titration. If not purchased pre-standardized, it can be prepared and standardized against a

primary standard like potassium hydrogen phthalate (KHP).

Phenolphthalealein Indicator Solution: To prepare a 1% phenolphthalein solution, dissolve

1.0 g of phenolphthalein powder in 100 mL of 95% ethanol.

3. Experimental Workflow

The following diagram illustrates the key steps in the titration process.

Preparation Titration Analysis

Rinse and fill burette
with 0.1 M NaOH

Pipette 10.00 mL of vinegar
into Erlenmeyer flask

Add ~20 mL deionized water
and 2-3 drops of phenolphthalein Record initial burette volume Titrate with NaOH while swirling flask Observe for faint, persistent pink color Record final burette volume Calculate volume of NaOH used Calculate moles of NaOH Determine moles of acetic acid Calculate concentration of acetic acid

Click to download full resolution via product page

Caption: Experimental workflow for the titration of acetic acid in vinegar.

4. Detailed Titration Procedure

Burette Preparation: Rinse a 50 mL burette with deionized water, followed by a rinse with a

small amount of the 0.1 M NaOH solution. Fill the burette with the 0.1 M NaOH solution,

ensuring there are no air bubbles in the tip. Record the initial volume to two decimal places.

Sample Preparation: Using a 10 mL volumetric pipette, transfer 10.00 mL of the vinegar

sample into a 250 mL Erlenmeyer flask.

Dilution and Indicator Addition: Add approximately 20 mL of deionized water to the

Erlenmeyer flask to increase the volume and make the endpoint color change more visible.

Add 2-3 drops of phenolphthalein indicator solution to the flask. The solution should be

colorless.
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Titration: Slowly add the NaOH solution from the burette to the Erlenmeyer flask while

continuously swirling the flask to ensure thorough mixing. A temporary pink color may appear

where the NaOH is added, but it will disappear upon swirling.

Endpoint Determination: As the equivalence point is approached, the pink color will persist

for longer periods. At this stage, add the NaOH drop by drop until the addition of a single

drop results in a faint but persistent pink color that remains for at least 30 seconds after

swirling. This is the endpoint of the titration.

Volume Recording: Record the final volume of the NaOH solution in the burette to two

decimal places.

Replicates: Repeat the titration at least two more times to ensure the results are consistent

and reliable. The volumes of NaOH used should be within ±0.1 mL of each other.

5. Data Presentation and Calculations

The following tables should be used to record and present the experimental data.

Table 1: Titration Data

Trial
Initial Burette

Reading (mL)

Final Burette

Reading (mL)

Volume of NaOH

Used (mL)

1

2

3

Average

Calculations:

Average Volume of NaOH Used: Calculate the average volume of NaOH solution used from

the three trials.
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Moles of NaOH Used: Moles of NaOH = Molarity of NaOH × Average Volume of NaOH in

Liters

Moles of Acetic Acid: Based on the 1:1 stoichiometry of the reaction, the moles of acetic acid

are equal to the moles of NaOH used at the equivalence point. Moles of CH₃COOH = Moles

of NaOH

Molarity of Acetic Acid in Vinegar: Molarity of CH₃COOH = Moles of CH₃COOH / Volume of

Vinegar Sample in Liters

Concentration of Acetic Acid in g/L: Concentration (g/L) = Molarity of CH₃COOH × Molar

Mass of CH₃COOH (60.05 g/mol )

Mass Percent of Acetic Acid: To calculate the mass percent, the density of the vinegar is

required (assume approximately 1.005 g/mL for 5% vinegar). Mass of Vinegar Sample =

Volume of Vinegar Sample × Density of Vinegar Mass of Acetic Acid = Moles of CH₃COOH ×

Molar Mass of CH₃COOH Mass Percent (%) = (Mass of Acetic Acid / Mass of Vinegar

Sample) × 100

Table 2: Calculated Results

Parameter Value

Average Volume of NaOH Used (mL)

Molarity of NaOH (M) 0.1

Moles of NaOH Used (mol)

Moles of Acetic Acid (mol)

Molarity of Acetic Acid (M)

Concentration of Acetic Acid (g/L)

Mass Percent of Acetic Acid (%)

Safety Precautions
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Always wear appropriate personal protective equipment (PPE), including safety goggles and

a lab coat.

Sodium hydroxide is a corrosive substance. Handle with care and avoid contact with skin

and eyes. In case of contact, rinse the affected area immediately with copious amounts of

water.

Handle all chemicals in a well-ventilated area.

Conclusion

This application note details a robust and accurate method for determining the concentration of

acetic acid in vinegar using acid-base titration. By following the outlined protocol, researchers,

scientists, and quality control professionals can reliably quantify the acetic acid content in

various vinegar samples. The use of clear data tables and a logical workflow ensures

reproducibility and ease of use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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